Cas no 1483-24-5 (N-Methylbenzohydrazide)

• Product Name: N-Methylbenzohydrazide
• CAS No: 1483-24-5
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 41461
• PubChem ID: 242395
• Update Time: 2025-06-08

N-Methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N-Methylbenzohydrazide
• Benzoic acid 1-methylhydrazide
• 1-Benzoyl-1-methylhydrazin
• 1-benzoyl-1-methylhydrazine
• 1-methyl-1-benzoylhydrazine
• benzoic acid N-methylhydrazide
• N-benzoyl-N-methylhydrazine
• N-Methylbenzoesaeurehydrazid
• N-methyl-benzohydrazide
• N-methyl-N-benzoylhydrazine
• Benzoic acid, 1-methylhydrazide (6CI,7CI,8CI,9CI)
• BAA48324
• Benzoic acid, 1-methylhydrazide
• N-methylbenzhydrazide
• A925076
• SCHEMBL312846
• CS-0207976
• FT-0751891
• SB86437
• BP-12877
• EN300-1275982
• BS-27465
• 1483-24-5
• VVCYTTNKSCQICY-UHFFFAOYSA-N
• DTXSID30287423
• NSC-50991
• NSC50991
• G71842

• MDL： N181594
• Inchi： 1S/C8H10N2O/c1-10(9)8(11)7-5-3-2-4-6-7/h2-6H,9H2,1H3
• InChI Key： VVCYTTNKSCQICY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(C)N

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Density: 1.138
• Boiling Point: 257.6°Cat760mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.574
• PSA: 46.33000
• LogP: 1.33260

N-Methylbenzohydrazide Security Information

• Storage Condition：(BD326695)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-Methylbenzohydrazide

Comprehensive Guide to N-Methylbenzohydrazide (CAS No. 1483-24-5): Properties, Applications, and Industry Insights

N-Methylbenzohydrazide (CAS No. 1483-24-5) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. This benzohydrazide derivative features a methyl group substitution, enhancing its reactivity and versatility in synthetic chemistry. With growing interest in sustainable chemical processes and high-purity intermediates, researchers are increasingly exploring its potential in green chemistry applications.

The compound’s molecular structure, characterized by a hydrazide functional group attached to a benzene ring, enables unique interactions in catalysis and molecular design. Recent studies highlight its utility in developing biodegradable polymers and non-toxic surfactants, aligning with global trends toward eco-friendly materials. Industry reports indicate a surge in demand for N-Methylbenzohydrazide-based solutions in Europe and North America, driven by stricter environmental regulations.

From a technical perspective, N-Methylbenzohydrazide exhibits notable stability under ambient conditions, making it suitable for long-term storage and industrial-scale applications. Its solubility profile—compatible with polar solvents like ethanol and dimethyl sulfoxide (DMSO)—facilitates diverse reaction conditions. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a critical factor for pharmaceutical-grade synthesis.

Emerging applications include its use as a ligand in metal-organic frameworks (MOFs), where it contributes to gas storage and separation technologies. This aligns with the rising popularity of carbon capture materials in climate-related research. Additionally, its role in anticorrosion coatings has gained traction in the automotive and aerospace sectors, addressing frequent search queries like “advanced corrosion inhibitors” and “lightweight material additives.”

Quality control protocols for CAS No. 1483-24-5 emphasize compliance with REACH and FDA guidelines, ensuring safety in end-use products. Suppliers often provide technical data sheets (TDS) and material safety assessments to meet regulatory requirements. For laboratories, optimizing synthesis routes—such as microwave-assisted reactions—has reduced production costs while maintaining yield efficiency, a topic frequently discussed in process chemistry forums.

In conclusion, N-Methylbenzohydrazide represents a dynamic compound bridging academic research and industrial innovation. Its adaptability to green chemistry principles and relevance in cutting-edge material science position it as a compound of significant future potential. As industries prioritize sustainable alternatives, this chemical is poised to play a pivotal role in next-generation applications.